Cas no 1797609-37-0 (N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide)

• Product Name: N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide
• CAS No: 1797609-37-0
• MF: C₁₃H₉BrClN₃O₃
• MW: 370.585860967636
• CID: 5999361
• PubChem ID: 75478108
• Update Time: 2025-08-04

N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide
• AKOS033542583
• 1797609-37-0
• Z1688209699
• EN300-1210045

• Inchi： 1S/C13H9BrClN3O3/c1-7-5-9(14)10(6-11(7)18(20)21)17-13(19)8-3-2-4-16-12(8)15/h2-6H,1H3,(H,17,19)
• InChI Key： LUOPWEITWZLRIL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1NC(C1C(=NC=CC=1)Cl)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 368.95158g/mol
• Monoisotopic Mass: 368.95158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.8Ų

Additional information on N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide

N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide: A Comprehensive Overview

The compound N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide (CAS No. 1797609-37-0) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a chloro group at position 2, a carboxamide group at position 3, and a phenyl ring substituted with bromo, methyl, and nitro groups. The combination of these functional groups makes this compound a valuable intermediate in organic synthesis and drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. The presence of electron-withdrawing groups such as nitro and chloro enhances the reactivity of the molecule, making it an ideal candidate for further functionalization. Researchers have explored its use as a building block in the construction of bioactive molecules, particularly in the development of anticancer agents. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, highlighting its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on its ability to form self-assembled monolayers on surfaces, which could be exploited in the fabrication of high-performance electronic devices.

The synthesis of this compound involves a series of carefully optimized steps to ensure high yield and purity. Key intermediates include 2-chloropyridine-3-carboxylic acid and 2-bromo-4-methyl-5-nitroaniline, which are combined through amide bond formation under specific conditions. The use of modern purification techniques such as column chromatography and recrystallization ensures that the final product meets rigorous quality standards required for both academic and industrial applications.

From an environmental perspective, the handling and disposal of N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide must adhere to established safety protocols to minimize any potential impact on ecosystems. Research into its biodegradation pathways is ongoing, with studies focusing on its stability under various environmental conditions. Preliminary findings suggest that the compound undergoes slow degradation under aerobic conditions, emphasizing the need for responsible waste management practices.

In conclusion, N-(2-bromo-4-methyl-5-nitrophenyl)-2-chloropyridine-3-carboxamide (CAS No. 1797609-37-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methods and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in advancing modern chemistry and materials science.